Cas no 347190-30-1 (tert-butyl N-(2-carbamothioylethyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(2-carbamothioylethyl)-N-methylcarbamate
• CAS No: 347190-30-1
• MF: C₉H₁₈N₂O₂S
• MW: 218.316421031952
• CID: 1470291
• Update Time: 2023-11-22

tert-butyl N-(2-carbamothioylethyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-amino-3-thioxopropyl)methyl-, 1,1-dimethylethylester
• Carbamic acid, (3-amino-3-thioxopropyl)methyl-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(2-carbamothioylethyl)-N-methylcarbamate

• Inchi： 1S/C9H18N2O2S/c1-9(2,3)13-8(12)11(4)6-5-7(10)14/h5-6H2,1-4H3,(H2,10,14)
• InChI Key： YXJQGJIMJWMBRI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CCC(N)=S)C

Computed Properties

• Exact Mass: 218.109
• Monoisotopic Mass: 218.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioamides